
Safeguarding Your Laboratory: Proper Disposal
Procedures for Degrasyn

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Degrasyn

Cat. No.: B1670191 Get Quote

In the fast-paced environment of scientific research and drug development, meticulous

attention to safety protocols is paramount, not only during experimentation but also in the often-

overlooked phase of waste disposal. Proper management of chemical waste is a critical

component of laboratory safety, ensuring the well-being of personnel and the protection of our

environment. This guide provides essential information and step-by-step procedures for the

safe disposal of Degrasyn (also known as WP1130), a deubiquitinase inhibitor used in cancer

research.

Degrasyn, a potent inhibitor of deubiquitinases such as USP9x, USP5, USP14, and UCH37,

plays a significant role in studying cellular pathways related to cancer.[1][2] Its handling and

disposal require a comprehensive understanding of its chemical properties to mitigate any

potential hazards. This document serves as a preferred resource for researchers, scientists,

and drug development professionals, offering clear, actionable guidance to maintain a safe and

compliant laboratory.

Degrasyn (WP1130) Chemical and Physical
Properties
A thorough understanding of a compound's properties is the foundation of its safe handling and

disposal. The following table summarizes the key quantitative data for Degrasyn.[2][3][4][5][6]
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Property Value

Molecular Formula C₁₉H₁₈BrN₃O

Molecular Weight 384.27 g/mol

CAS Number 856243-80-6

Appearance Solid

Solubility
Insoluble in H₂O; ≥7.23 mg/mL in EtOH; ≥38.4

mg/mL in DMSO[4]

IUPAC Name
(E)-3-(6-bromo-2-pyridinyl)-2-cyano-N-[(1S)-1-

phenylbutyl]prop-2-enamide

Synonyms WP1130, WP 1130, WP-1130

Experimental Protocol for Degrasyn Disposal
The following protocol outlines the recommended step-by-step procedure for the proper

disposal of Degrasyn waste generated in a laboratory setting. This protocol is based on

general best practices for hazardous chemical waste management and should be adapted to

comply with your institution's specific environmental health and safety (EHS) guidelines.

Materials:

Appropriate Personal Protective Equipment (PPE):

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

Lab coat

Designated, labeled hazardous waste container (clearly marked "Hazardous Waste,"

"Degrasyn Waste," and with the appropriate hazard symbols)

Waste accumulation log
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Chemical fume hood

Procedure:

Segregation of Waste:

Isolate all waste streams containing Degrasyn. Do not mix with non-hazardous or other

types of chemical waste unless explicitly permitted by your institution's EHS office.

This includes:

Unused or expired solid Degrasyn.

Solutions containing Degrasyn (e.g., in DMSO or ethanol).

Contaminated labware (e.g., pipette tips, centrifuge tubes, flasks).

Contaminated PPE (e.g., gloves).

Handling and Collection of Solid Degrasyn Waste:

Carefully transfer any unused or expired solid Degrasyn into the designated hazardous

waste container.

Avoid generating dust. If necessary, handle in a chemical fume hood.

Rinse the original container with a suitable solvent (e.g., ethanol or DMSO) and collect the

rinsate as liquid hazardous waste.

Handling and Collection of Liquid Degrasyn Waste:

Collect all solutions containing Degrasyn in a dedicated, sealed, and properly labeled

hazardous waste container.

Do not fill the container to more than 90% of its capacity to allow for expansion.

Ensure the container is compatible with the solvents used (e.g., a polyethylene container

for DMSO or ethanol solutions).
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Managing Contaminated Labware and PPE:

Disposable items (e.g., pipette tips, gloves) heavily contaminated with Degrasyn should

be placed in the designated solid hazardous waste container.

Non-disposable glassware should be decontaminated by rinsing with a suitable solvent,

and the rinsate collected as liquid hazardous waste.

Labeling and Storage:

Ensure the hazardous waste container is clearly and accurately labeled with the words

"Hazardous Waste," the full chemical name "Degrasyn (WP1130)," the concentration, the

solvent(s), and the date of accumulation.

Store the waste container in a designated, well-ventilated, and secure satellite

accumulation area.

Maintain a waste accumulation log to track the contents and quantity of waste.

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Provide the EHS department with all necessary information about the waste stream.

Do not attempt to dispose of Degrasyn waste down the drain or in the regular trash.

Degrasyn Disposal Workflow
The following diagram illustrates the logical workflow for the proper management and disposal

of Degrasyn waste in a laboratory setting.
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A flowchart illustrating the Degrasyn waste disposal process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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